Cas no 1214341-65-7 (2-(3',4-Difluorobiphenyl-2-yl)acetic acid)
2-(3',4-Difluorobiphenyl-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(3',4-Difluorobiphenyl-2-yl)acetic acid
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- Inchi: 1S/C14H10F2O2/c15-11-3-1-2-9(6-11)13-5-4-12(16)7-10(13)8-14(17)18/h1-7H,8H2,(H,17,18)
- InChI Key: MXSCWFIVQDZUFB-UHFFFAOYSA-N
- SMILES: FC1C=CC(C2C=CC=C(C=2)F)=C(C=1)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 296
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3
2-(3',4-Difluorobiphenyl-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011001864-250mg |
2-(3',4-Difluorobiphenyl-2-yl)acetic acid |
1214341-65-7 | 97% | 250mg |
$484.80 | 2023-09-04 | |
| Alichem | A011001864-500mg |
2-(3',4-Difluorobiphenyl-2-yl)acetic acid |
1214341-65-7 | 97% | 500mg |
$847.60 | 2023-09-04 | |
| Alichem | A011001864-1g |
2-(3',4-Difluorobiphenyl-2-yl)acetic acid |
1214341-65-7 | 97% | 1g |
$1534.70 | 2023-09-04 |
2-(3',4-Difluorobiphenyl-2-yl)acetic acid Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2-(3',4-Difluorobiphenyl-2-yl)acetic acid
Comprehensive Overview of 2-(3',4-Difluorobiphenyl-2-yl)acetic acid (CAS No. 1214341-65-7): Properties, Applications, and Industry Relevance
In the realm of fine chemicals and pharmaceutical intermediates, 2-(3',4-Difluorobiphenyl-2-yl)acetic acid (CAS No. 1214341-65-7) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its biphenyl backbone and difluorinated aromatic rings, serves as a critical building block in synthetic chemistry. Its molecular formula, C14H10F2O2, highlights the presence of fluorine atoms, which are increasingly sought after in drug design for their ability to enhance metabolic stability and bioavailability.
The growing demand for fluorinated compounds in medicinal chemistry aligns with the rise of targeted therapies and small-molecule inhibitors. Researchers frequently explore 2-(3',4-Difluorobiphenyl-2-yl)acetic acid as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors, addressing conditions like rheumatoid arthritis and cancer. Its carboxylic acid functional group further enables facile derivatization, making it a valuable scaffold for structure-activity relationship (SAR) studies.
From an industrial perspective, the compound's synthesis often involves Suzuki-Miyaura cross-coupling or palladium-catalyzed reactions, reflecting advancements in green chemistry and atom-efficient methodologies. These processes resonate with the pharmaceutical sector's push toward sustainable manufacturing, a topic dominating conferences and patent filings. Notably, the difluorobiphenyl moiety in this compound mimics motifs found in blockbuster drugs like Celecoxib, underscoring its relevance in drug repurposing research.
Analytical techniques such as HPLC, NMR, and mass spectrometry are pivotal in characterizing CAS No. 1214341-65-7, ensuring compliance with stringent Good Manufacturing Practice (GMP) standards. The compound's melting point (typically 150–155°C) and solubility profile (moderate in polar organic solvents) are frequently cited in technical datasheets, aiding formulation scientists in optimizing delivery systems.
Beyond pharmaceuticals, 2-(3',4-Difluorobiphenyl-2-yl)acetic acid finds niche applications in material science, particularly in designing liquid crystals and organic semiconductors. Its planar aromatic structure facilitates π-π stacking, a property exploited in optoelectronic devices. This dual utility in life sciences and advanced materials positions the compound as a cross-disciplinary asset, a trend increasingly reflected in academic-corporate collaborations.
Environmental and regulatory considerations are paramount when handling fluorinated intermediates. While 1214341-65-7 is not classified as hazardous, its lifecycle assessment aligns with the European Chemicals Agency (ECHA) guidelines on Persistent, Bioaccumulative, and Toxic (PBT) substances. Manufacturers emphasize waste minimization strategies and closed-loop recycling to address ecological concerns—a response to consumer demand for eco-conscious pharmaceuticals.
In summary, 2-(3',4-Difluorobiphenyl-2-yl)acetic acid exemplifies the convergence of medicinal chemistry, process innovation, and sustainability. Its role in developing next-generation therapeutics and functional materials ensures its prominence in peer-reviewed literature and patent landscapes, making it a compound of enduring scientific and commercial interest.
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